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In the ever-evolving landscape of cosmetic science, the selection of functional powders is

paramount to achieving desired product aesthetics and performance. Among the myriad of

available options, nylon powders have long been a staple for their texturizing and mattifying

properties. However, the introduction of innovative materials such as Amilon presents new

possibilities for formulators. This guide provides a detailed comparative study of Amilon and

nylon powder, offering insights into their physical properties, performance characteristics, and

the experimental protocols used for their evaluation. This analysis is intended for researchers,

scientists, and drug development professionals seeking to make informed decisions in the

selection of cosmetic ingredients.

I. Physical and Chemical Properties
A fundamental comparison between Amilon and nylon powder begins with their distinct

chemical compositions and physical characteristics. Amilon is a composite material,

specifically spherical silica coated with lauroyl lysine, an amino acid derivative.[1][2] In contrast,

nylon powders, most commonly Nylon-12 in cosmetics, are synthetic polymers of polyamide

12.[3] This difference in composition directly influences their performance in cosmetic

formulations.
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Property Amilon
Nylon Powder
(Typical: Nylon-12)

Source(s)

INCI Name
SILICA & LAUROYL

LYSINE
NYLON-12 [1],[4]

Composition

Spherical silica coated

with a lysine derivative

(amino acid)

Polyamide 12, a

synthetic polymer
[1][2],[3]

Particle Shape Spherical
Microspheres

(spherical)
[1],[4][5]

Particle Size
Average 10 µm (range

2-20 µm)
1-50 µm [1][2],[5]

Melting Point

High (stands higher

temperature than

nylon)

Approximately 178-

180°C
[1],[6]

Key Features

Smoother feel than

nylon, does not

absorb parabens, high

temperature stability

Elegant, silky texture,

good slip, light-

scattering properties

[1],[4]

II. Performance and Functional Comparison
The functional differences between Amilon and nylon powder are significant and can impact

the final characteristics of a cosmetic product.

A. Sensory Experience and "Slip"

The tactile sensation a product imparts on the skin, often referred to as "slip" or "feel," is a

critical factor in consumer acceptance. Amilon is purported to provide a smoother touch than

nylon powder.[1] This is likely due to the lauroyl lysine coating, which is known for its skin

conditioning and softening properties.[7][8][9] Nylon-12 is also known for providing an elegant,

silky texture and good slip.[4]

B. Interaction with Preservatives
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A notable advantage of Amilon, as highlighted by its manufacturer, is its lack of interference

with common cosmetic preservatives like parabens.[1][2] Nylon powders have been reported to

absorb parabens, which can potentially reduce the efficacy of the preservation system and may

lead to microbial growth in the final product over time.[1]

C. Thermal Stability

Amilon is designed to withstand higher temperatures compared to nylon powder, which has a

melting point of around 100°C (this appears to be a general statement, with specific grades like

Nylon-12 having a higher melting point of 178-180°C).[1][6] This higher thermal stability allows

for more flexibility in the manufacturing process, as Amilon can be incorporated at various

stages of production without the risk of melting.[1]

D. Oil Absorption and Mattifying Effect

Both Amilon and nylon powders are utilized for their ability to absorb excess sebum and

provide a mattifying effect on the skin. Nylon-12, when used in high amounts, is known for its

mattifying properties.[6] The porous nature of the spherical silica in Amilon also suggests good

oil absorption capabilities.[10]

III. Experimental Protocols for Performance
Evaluation
To objectively compare the performance of cosmetic powders like Amilon and nylon, a series

of standardized experimental protocols are employed.

A. Oil Absorption Test

This test quantifies the amount of oil a powder can absorb, which is indicative of its mattifying

capacity.

Principle: A known weight of the powder is gradually mixed with oil (e.g., linseed oil) until a

stiff, putty-like paste is formed. The amount of oil absorbed is then calculated.[11]

Methodology:
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Weigh a precise amount of the powder sample (e.g., 5 grams) onto a smooth, non-porous

surface like a glass plate.[12]

Add a known volume of oil drop by drop to the powder.[12]

After each addition, thoroughly mix the oil and powder using a spatula.[11]

The endpoint is reached when the powder is fully saturated and forms a coherent paste

that does not crumble or separate.[11]

The weight of the oil absorbed is determined, and the oil absorption value is typically

expressed as grams of oil per 100 grams of powder.[11]

Start Weigh Powder Sample Add Oil Dropwise

Mix with Spatula

Check Consistency
Not a Coherent Paste

Endpoint ReachedCoherent Paste Formed Calculate Oil Absorption End
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Oil Absorption Test Workflow

B. Sensory Analysis for "Slip" and Feel

Sensory evaluation by a trained panel is crucial for assessing the tactile properties of cosmetic

powders.[13][14][15]

Principle: A panel of trained sensory experts evaluates the powder based on a predefined

lexicon of attributes related to skin feel.[13][14]

Methodology:

Panelist Training: Train a panel of assessors to identify and quantify specific sensory

attributes such as "slip," "smoothness," "softness," and "residue."[13][14]

Sample Preparation: Present coded, randomized samples of the powders to the panelists.
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Evaluation Protocol: Panelists apply a standardized amount of each powder to a specific

area of the skin (e.g., the inner forearm).

Attribute Scoring: Panelists rate the intensity of each sensory attribute on a linear scale.

Data Analysis: The collected data is statistically analyzed to determine significant

differences between the samples.

Start Train Sensory Panel Prepare Coded Samples Panelists Apply Samples Score Sensory Attributes Statistical Analysis Generate Sensory Profile
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Sensory Analysis Workflow

C. Compacted Powder Breakage Test

For pressed powder applications, the mechanical strength of the compact is a critical quality

parameter.

Principle: This test assesses the durability of a pressed powder compact by subjecting it to a

controlled drop.[16]

Methodology:

Sample Preparation: Prepare standardized pressed powder compacts of each sample

using a hydraulic press with controlled pressure and dwell time.

Drop Test: Allow the compact to fall from a specified height (e.g., 8-10 inches) onto a

standardized surface (e.g., a wooden block).[16]

Evaluation: Visually inspect the compact for any signs of cracking, chipping, or breakage.

The test can be repeated a set number of times to assess durability.[16]
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Compacted Powder Breakage Test

IV. Conclusion
Both Amilon and nylon powders offer valuable properties for cosmetic formulations. Nylon

powder is a well-established ingredient with a proven track record for providing a silky feel and

mattifying effect. Amilon emerges as a promising alternative, with claims of a smoother feel,

enhanced thermal stability, and, critically, no interference with paraben preservation systems.

The choice between Amilon and nylon powder will ultimately depend on the specific

requirements of the cosmetic formulation, including desired sensory attributes, manufacturing

process parameters, and preservation strategy. For formulations where high-temperature

processing is necessary or where the use of parabens is a concern, Amilon presents a

compelling option. For cost-effective formulations where a silky, mattifying effect is the primary

goal, nylon powder remains a reliable choice.
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Further independent, side-by-side experimental studies employing the protocols outlined above

would be beneficial to provide the cosmetic science community with quantitative data to

validate the performance claims of these materials and to facilitate more nuanced formulation

decisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. summitcosmetics-europe.com [summitcosmetics-europe.com]

2. AMILON�@IKEDA CORPORATION [110.50.203.101]

3. Nylon-12 | Cosmetic Ingredients Guide [ci.guide]

4. Nylon-12 (Explained + Products) [incidecoder.com]

5. Nylon 12 in Cosmetics: Functions, Applications, and Benefits - Chozen Technology
[specialty-polymer.com]

6. specialchem.com [specialchem.com]

7. Lauroyl lysine - Jinan Huashihang Chemical Co.,Ltd [huashihang-chemical.com]

8. specialchem.com [specialchem.com]

9. Lauroyl Lysine | Corum 5105 | Cosmetic Ingredients Guide [ci.guide]

10. Silica, Lauroyl lysine﻿﻿ for make-up powder [myskinrecipes.com]

11. Oil Adsorption (Spatula) - OLAD [digitalfire.com]

12. m.youtube.com [m.youtube.com]

13. researchgate.net [researchgate.net]

14. Sensory analysis of cosmetic powders: personal care ingredients and emulsions -
PubMed [pubmed.ncbi.nlm.nih.gov]

15. Sensory Evaluation in Cosmetics: Key Protocols and Best Practices – Cosmetics Testing
News [news.skinobs.com]

16. pharmacy180.com [pharmacy180.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12751582?utm_src=pdf-custom-synthesis
https://www.summitcosmetics-europe.com/wp-content/uploads/2023/04/BROCHURE-AMILON-2018.pdf
http://110.50.203.101/ikeda/product-b1/amilon.htm
https://ci.guide/polymers/nylon-12
https://incidecoder.com/ingredients/nylon-12
https://specialty-polymer.com/application-of-nylon-microspheres-in-the-field-of-cosmetics/
https://specialty-polymer.com/application-of-nylon-microspheres-in-the-field-of-cosmetics/
https://www.specialchem.com/cosmetics/inci-ingredients/nylon-12
https://huashihang-chemical.com/lauroyl-lysine/
https://www.specialchem.com/cosmetics/inci-ingredients/lauroyl-lysine
https://ci.guide/amino-acids/lauroyl-lysine
https://www.myskinrecipes.com/shop/en/435-silica-lauroyl-lysine
https://digitalfire.com/test/olad
https://m.youtube.com/watch?v=jyvcZ28bP2M
https://www.researchgate.net/profile/Francois-Bouton/publication/304992717_Sensory_analysis_of_cosmetic_powders_Personal_care_ingredients_and_emulsions/links/5b28b47b45851509895cd60e/Sensory-analysis-of-cosmetic-powders-Personal-care-ingredients-and-emulsions.pdf
https://pubmed.ncbi.nlm.nih.gov/27383046/
https://pubmed.ncbi.nlm.nih.gov/27383046/
https://news.skinobs.com/en/sensory-evaluation-in-cosmetics-key-protocols-and-best-practices/
https://news.skinobs.com/en/sensory-evaluation-in-cosmetics-key-protocols-and-best-practices/
https://www.pharmacy180.com/article/evaluation-of-powders-826/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12751582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [A Comparative Analysis of Amilon and Nylon Powder in
Cosmetic Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12751582#comparative-study-of-amilon-and-nylon-
powder-in-cosmetics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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